Cas no 2228947-17-7 (1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228947-17-7
• MF: C₈H₁₆FN
• MW: 145.217745780945
• CID: 6291116
• PubChem ID: 165970465
• Update Time: 2025-05-30

1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1767909
• 2228947-17-7

• Inchi： 1S/C8H16FN/c1-6(2)5-8(6,10)7(3,4)9/h5,10H2,1-4H3
• InChI Key： YGKMVSSNNFKAQG-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 145.126677677g/mol
• Monoisotopic Mass: 145.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine

1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No 2228947-17-7, known as 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring systems and unique chemical reactivity. The presence of a fluorine atom and methyl groups in its structure introduces additional complexity and functional diversity, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of cyclopropane derivatives in drug discovery and materials science. The fluorine atom in this compound plays a significant role in modulating its electronic properties, which can influence its reactivity and stability. This makes it a valuable candidate for exploring novel chemical reactions and synthetic pathways. Moreover, the dimethyl groups attached to the cyclopropane ring contribute to its steric bulk, which can be advantageous in designing molecules with specific physical and chemical properties.

One of the most intriguing aspects of 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine is its potential as a building block in organic synthesis. Its strained ring system can act as a platform for constructing more complex molecules with tailored functionalities. For instance, researchers have explored the use of cyclopropane rings in creating bioactive compounds that mimic natural products or target specific biological pathways. The integration of fluorine into such structures has been shown to enhance pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its synthetic applications, this compound has been studied for its role in catalysis. The fluorine atom can act as a Lewis acid site, enabling the development of catalysts with high efficiency and selectivity. This has implications for industrial processes where precise control over reaction outcomes is critical. Furthermore, the steric effects introduced by the dimethyl groups can influence the catalytic activity by modulating substrate access and transition state formation.

From an environmental perspective, understanding the degradation pathways of 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine is essential for assessing its ecological impact. Recent research has focused on identifying the factors that influence its persistence in different environments. The presence of fluorine and methyl groups may affect its biodegradability and toxicity profiles, which are critical considerations for sustainable chemical design.

In conclusion, 1-(2-fluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No 2289477) represents a fascinating example of how structural complexity can lead to diverse chemical functionalities. Its unique combination of a cyclopropane ring, fluorine atom, and methyl groups positions it as a valuable tool in organic synthesis, catalysis, and materials science. As research continues to uncover new applications and insights into this compound's properties, it is likely to play an increasingly important role in advancing both fundamental chemistry and practical innovations.